potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate
Overview
Description
Potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate (KPPA) is an organic compound that has a range of uses in the scientific research field. It is a heterocyclic compound, which means its structure contains both carbon and nitrogen atoms. KPPA is a useful tool in the laboratory setting as it can be used to synthesize other compounds and to study the effects of certain compounds on biochemical and physiological processes.
Scientific Research Applications
Potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate has a range of applications in scientific research. It can be used as a starting material for the synthesis of other compounds, such as pyrimidine derivatives. It can also be used to study the effects of certain compounds on biochemical and physiological processes. For example, potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate has been used to study the effects of certain compounds on the activity of enzymes, such as tyrosinase, as well as the effects of certain compounds on the expression of genes. In addition, potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate has been used to study the effects of certain compounds on the growth of cells and the formation of cell membranes.
Mechanism of Action
The mechanism of action of potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate is not fully understood. However, it is believed that potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate binds to certain proteins in the cell, such as enzymes and receptors, and modulates their activity. It is also believed that potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate can interact with certain molecules in the cell, such as DNA, and modify their structure. In addition, potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate is believed to interact with certain enzymes and modify their activity, which can lead to changes in the biochemical and physiological processes of the cell.
Biochemical and Physiological Effects
potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate has a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as tyrosinase, and to modulate the expression of certain genes. In addition, potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate has been shown to modulate the growth of cells and the formation of cell membranes. Furthermore, potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate has been shown to have anti-inflammatory effects, as well as antioxidant and anti-cancer effects.
Advantages and Limitations for Lab Experiments
Potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate has a number of advantages for laboratory experiments. It is easy to synthesize and stable at room temperature, which makes it ideal for use in laboratory experiments. In addition, it is relatively inexpensive and can be used in a wide range of experiments. However, there are some limitations to the use of potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate in laboratory experiments. For example, it can be difficult to control the concentration of potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate in a reaction, which can lead to inconsistent results. In addition, potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate can be toxic in high concentrations, so it is important to be careful when handling it.
Future Directions
Potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate has a range of potential future applications in scientific research. For example, it could be used as a starting material for the synthesis of other compounds, such as pyrimidine derivatives. In addition, it could be used to study the effects of certain compounds on the activity of enzymes and the expression of genes. Furthermore, potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate could be used to study the effects of certain compounds on the growth of cells and the formation of cell membranes. Finally, potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate could be used to study the effects of certain compounds on biochemical and physiological processes, such as inflammation, oxidation, and cancer.
Synthesis Methods
Potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate can be synthesized through a variety of methods. The most commonly used method is a three-step reaction that involves the reaction of pyrimidine, anhydrous potassium carbonate, and azetidine-3-carboxylic acid. In the first step, pyrimidine and anhydrous potassium carbonate are reacted in a 1:1 molar ratio in an aqueous solution at room temperature. In the second step, the reaction mixture is heated to 60°C for one hour. In the third step, the reaction mixture is cooled to room temperature and azetidine-3-carboxylic acid is added. The reaction is then allowed to proceed for another hour at 60°C. After the reaction is complete, the resulting product is a white crystalline solid, which is potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate involves the reaction of pyrimidine-4-carboxylic acid with 1-aminopyrrolidine-3-carboxylic acid to form 1-(pyrimidin-4-yl)azetidine-3-carboxylic acid, which is then converted to the potassium salt using potassium hydroxide.", "Starting Materials": [ "Pyrimidine-4-carboxylic acid", "1-aminopyrrolidine-3-carboxylic acid", "Potassium hydroxide" ], "Reaction": [ "Step 1: Pyrimidine-4-carboxylic acid is reacted with 1-aminopyrrolidine-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) in anhydrous dichloromethane to form 1-(pyrimidin-4-yl)azetidine-3-carboxylic acid.", "Step 2: The resulting 1-(pyrimidin-4-yl)azetidine-3-carboxylic acid is then dissolved in water and treated with potassium hydroxide to form the potassium salt of the compound.", "Step 3: The potassium salt is then isolated by filtration and washed with water to remove any impurities." ] } | |
CAS RN |
2763749-37-5 |
Product Name |
potassium 1-(pyrimidin-4-yl)azetidine-3-carboxylate |
Molecular Formula |
C8H8KN3O2 |
Molecular Weight |
217.3 |
Purity |
95 |
Origin of Product |
United States |
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